Cas no 54-36-4 (Metyrapone)

Metyrapone Properties

Names and Identifiers

• 2-Methyl-1,2-di-3-pyridyl-1-propanone
• 2-Methyl-1,2-di(3-pyridyl)-1-propanone
• metyrapone
• 1-methyl-1-(3-pyridyl)ethyl 3-pyridyl ketone
• 2-methyl-1,2-dipyridin-3-ylpropan-1-one
• Su-4885
• Chlorisondamine diiodide
• Methapyrapone
• Methopirapone
• Methopyrapone
• Methopyrinine
• Methopyrone
• Metopiron
• Metopirone
• Metopyrone
• Metyrapon
• Methbipyranone
• Mepyrapone
• Metroprione
• Metirapona
• Metapyron
• Metyraponum
• Metapirone
• Su 4885
• Metapyrone
• 1-Propanone, 2-methyl-1,2-di-3-pyridinyl-
• Metyraponum [INN-Latin]
• Metirapona [INN-Spanish]
• 2-Methyl-1,2-di-3-pyridinyl-1-propanone
• 2-Methyl-1,2-bis(3-pyridyl)-1-propanone
• s5416
• Metyrapone (JP15/USP/INN)
• Metyrapone, United States Pharmacopeia (USP) Reference Standard
• NCGC00016242-01
• BCP19099
• SPBio_002947
• HMS2097F10
• CS-4879
• Q821641
• HY-B1232
• NSC 25265
• HSDB 2500
• metyrapon-
• EX-A1403
• MLS001335881
• 1-Propanone, 2-methyl-1,2-di-3-pyridyl-
• AKOS015919707
• METYRAPONE [USP-RS]
• METYRAPONE [JAN]
• BPBio1_000824
• NSC760076
• NCGC00016242-02
• DTXSID1023314
• Metyrapone, >=98% (HPLC), solid
• Metyrapone [USAN:INN:BAN:JAN]
• Tox21_110323_1
• Prestwick0_000904
• AB00513955
• SR-01000765398-2
• 2-methyl-1,2-di(pyridin-3-yl)propan-1-one
• Prestwick1_000904
• BSPBio_000748
• METYRAPONE [USP MONOGRAPH]
• D70339
• SR-01000765398
• 2-Methyl-1,2-di(3-pyridinyl)-1-propanone #
• GTPL5224
• MYT
• NCGC00016242-05
• Metyrapone [USAN:BAN:INN:JAN]
• HMS3742E21
• DB01011
• METYRAPONE [ORANGE BOOK]
• CCG-213598
• LS-123097
• MLS001335882
• HMS3259O05
• FT-0603230
• METYRAPONE [INN]
• Metyrapone Alliance Brand
• SMR000059134
• HMS2235E16
• Pharmakon1600-01506014
• 2-Methyl-1,2-di-3-pyridyl-1-propanone, 96%
• BIDD:PXR0082
• NSC25265
• Metyrapone [USAN:USP:INN:BAN:JAN]
• UNII-ZS9KD92H6V
• Novartis Brand of Metyrapone
• Prestwick2_000904
• MLS001066377
• CHEMBL934
• 2-methyl-1,2-dipyridin-3-yl-propan-1-one
• Su-4885; Su 4885; Su4885
• NCGC00161837-01
• EINECS 200-206-2
• Prestwick3_000904
• Metyrapone Novartis Brand
• HMS1570F10
• 1,2-Di-3-pyridyl-2-methyl-1-propanone
• D0Q9JT
• A830124
• AMY832
• NSC-25265
• DTXCID803314
• ZS9KD92H6V
• 1-Propanone, 1,2-di-3-pyridyl-2-methyl-
• Metyrapone (JP17/USP/INN)
• HMS3371B16
• HMS3869K13
• BDBM50028166
• EN300-18532278
• METYRAPONE [USAN]
• METYRAPONE [VANDF]
• 54-36-4
• HMS2094I07
• BRD-K46862739-001-03-6
• EU-0009322
• 2-methyl-1,2-bis(3-pyridyl)propan-1-one
• CHEBI:44241
• HMS3714F10
• METYRAPONE [MART.]
• NCGC00016242-03
• 2-methyl-1,2-bis(pyridin-3-yl)propan-1-one
• C07205
• NC00462
• METYRAPONE [MI]
• D00410
• SCHEMBL637432
• NSC-760076
• CAS-54-36-4
• 1-Propanone,2-di-3-pyridinyl-
• AS-56195
• Z2289798161
• Tox21_110323
• METOPIRONE (TN)
• AB00513955_07
• METYRAPONE [WHO-DD]
• METYRAPONE [HSDB]
• 1-Propanone,2-di-3-pyridyl-
• Alliance Brand of Metyrapone
• V04CD01
• Metyraponum (INN-Latin)
• Metirapona (INN-Spanish)
• 1-PROPANONE, 2-METHYL-1,2-DI-3-PYRIDINYL
• Metyrapone (USAN:USP:INN:BAN:JAN)
• NS00010555
• METYRAPONE (USP MONOGRAPH)
• METYRAPONE (USP-RS)
• METYRAPONE (MART.)
• MFCD00006397
• BRD-K46862739-001-14-3
• BRD-K46862739-001-13-5
• Metyrapone (JP18/USP/INN)
• DB-052546
• +Expand

• MDL： MFCD00006397
• InChIKey： FJLBFSROUSIWMA-UHFFFAOYSA-N
• Inchi： 1S/C14H14N2O/c1-14(2,12-6-4-8-16-10-12)13(17)11-5-3-7-15-9-11/h3-10H,1-2H3
• SMILES： O=C(C1=C([H])N=C([H])C([H])=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C1=C([H])N=C([H])C([H])=C1[H]

Computed Properties

• Exact Mass: 226.11100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 226.111
• Heavy Atom Count: 17
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 42.8

Experimental Properties

• LogP: 2.63710
• PSA: 42.85000
• Merck: 13,6181
• Refractive Index: 1.564
• Boiling Point: 384.4°C at 760mmHg
• Melting Point: 53-56oC
• Vapor Pressure: 4.11E-06mmHg at 25°C
• Flash Point: 189.3°C
• Solubility: H2O: soluble (sparingly)
• Density: 1.12g/cm3

Metyrapone Security Information

• Symbol: GHS07
• RTECS：UC3050000
• WGK Germany：3
• Safety Instruction： 26
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

Metyrapone Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%